Cas no 2171739-01-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid
• CAS No: 2171739-01-6
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 5944779
• PubChem ID: 165745623
• Update Time: 2025-05-25

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid
• 2171739-01-6
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}pyridine-4-carboxylic acid
• EN300-1484341

• Inchi： 1S/C26H25N3O6/c1-34-15-23(24(30)28-13-17-12-16(25(31)32)10-11-27-17)29-26(33)35-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22-23H,13-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FQSNKQOMSGCUPM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=C(C(=O)O)C=CN=1)=O)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 127Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic Acid (CAS No. 2171739-01-6)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid, identified by its CAS number 2171739-01-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid is characterized by its pyridine core, which is a common scaffold in many bioactive molecules. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amide moiety further enhances its potential as a pharmacophore. These functional groups are known to contribute to the compound's solubility, stability, and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate cellular processes through targeted interactions with specific proteins or enzymes. The pyridine-4-carboxylic acid moiety in this compound is particularly noteworthy, as it has been shown to be effective in binding to various biological targets, including kinases and transcription factors. This feature makes it an attractive candidate for the development of small-molecule inhibitors.

The fluoren-9-ylmethyl group attached to the Fmoc moiety adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability. Fluorene derivatives are well-known for their ability to enhance the metabolic stability of drug candidates, which is a crucial factor in drug development. Additionally, the presence of a methoxypropanamidomethyl side chain provides a unique structural feature that may contribute to the compound's ability to cross the blood-brain barrier, an important consideration for central nervous system (CNS) drug discovery.

Recent studies have highlighted the importance of optimizing molecular structures to improve their binding affinity and selectivity towards biological targets. The combination of the Fmoc, pyridine, and methoxypropanamidomethyl groups in this compound suggests that it may exhibit high selectivity for certain enzymes or receptors. This is particularly relevant in the context of developing drugs with minimal off-target effects, which is a major challenge in modern drug discovery.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, has been instrumental in achieving these goals. These methods not only improve efficiency but also allow for rapid screening of analogues, which is essential for identifying lead compounds.

In addition to its potential as a drug candidate, this compound has also been explored as a tool compound in biochemical research. Its well-defined structure and unique functional groups make it suitable for use in enzyme inhibition studies and protein-protein interaction assays. Such studies are critical for understanding the mechanisms of action of various bioactive molecules and for identifying new therapeutic targets.

The role of computational chemistry and molecular modeling has become increasingly important in the design and optimization of novel compounds. By leveraging computational tools, researchers can predict the binding modes of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}pyridine-4-carboxylic acid to biological targets and identify potential modifications that could enhance its potency. These virtual screening approaches have significantly accelerated the drug discovery process by reducing the need for extensive experimental trials.

The future prospects for this compound are promising, with ongoing research aimed at exploring its potential applications in various therapeutic areas. Whether it emerges as a lead compound or serves as a valuable tool molecule, its unique structure and biological activity make it an important addition to the pharmaceutical research landscape. As our understanding of biological systems continues to evolve, compounds like this will play a crucial role in developing innovative treatments for complex diseases.